Cas no 1036757-11-5 (2-Amino-5-bromo-4-chlorobenzaldehyde)
2-Amino-5-bromo-4-chlorobenzaldehyde is a halogenated aromatic aldehyde with a reactive amino group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern (bromo and chloro groups at the 5- and 4-positions, respectively) enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The aldehyde functionality allows for further derivatization, including condensation or reduction reactions, while the amino group provides a handle for additional functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the synthesis of biologically active molecules with precise regiochemical control.
1036757-11-5 structure
Product Name:2-Amino-5-bromo-4-chlorobenzaldehyde
CAS No:1036757-11-5
MF:C7H5BrClNO
MW:234.477699995041
MDL:MFCD20037890
CID:4559596
PubChem ID:89419680
Update Time:2025-06-07
2-Amino-5-bromo-4-chlorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-4-chloro-benzaldehyde
- Benzaldehyde, 2-amino-5-bromo-4-chloro-
- 2-amino-5-bromo-4-chlorobenzaldehyde
- F15867
- CS-0135788
- MFCD20037890
- SCHEMBL14733521
- 1036757-11-5
- AKOS027427293
- DA-48180
- PROWVWALAHUEHK-UHFFFAOYSA-N
- 2-Amino-5-bromo-4-chlorobenzaldehyde
-
- MDL: MFCD20037890
- Inchi: 1S/C7H5BrClNO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-3H,10H2
- InChI Key: PROWVWALAHUEHK-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=O)C=1)N)Cl
Computed Properties
- Exact Mass: 232.92430g/mol
- Monoisotopic Mass: 232.92430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.1
2-Amino-5-bromo-4-chlorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143592-1g |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 97% | 1g |
$615.85 | 2023-09-04 | |
| abcr | AB512553-250 mg |
2-Amino-5-bromo-4-chloro-benzaldehyde; . |
1036757-11-5 | 250MG |
€297.00 | 2023-04-18 | ||
| abcr | AB512553-1 g |
2-Amino-5-bromo-4-chloro-benzaldehyde; . |
1036757-11-5 | 1g |
€688.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | Y0995312-5g |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 95% | 5g |
$2000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1206428-100mg |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 97% | 100mg |
¥699 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1206428-250mg |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 97% | 250mg |
¥1103 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1206428-1g |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 97% | 1g |
¥2555 | 2023-04-17 | |
| abcr | AB512553-250mg |
2-Amino-5-bromo-4-chloro-benzaldehyde; . |
1036757-11-5 | 250mg |
€193.70 | 2025-04-22 | ||
| abcr | AB512553-1g |
2-Amino-5-bromo-4-chloro-benzaldehyde; . |
1036757-11-5 | 1g |
€384.50 | 2025-04-22 | ||
| Ambeed | A381051-100mg |
2-Amino-5-bromo-4-chlorobenzaldehyde |
1036757-11-5 | 97% | 100mg |
$52.0 | 2025-02-26 |
2-Amino-5-bromo-4-chlorobenzaldehyde Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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